Cas no 1315379-60-2 (NPEC-caged-(1S,3R)-ACPD)

• Product Name: NPEC-caged-(1S,3R)-ACPD
• CAS No: 1315379-60-2
• MF: C₁₆H₁₈N₂O₈
• MW: 366.322724819183
• CID: 2089825
• Update Time: 2025-08-05

NPEC-caged-(1S,3R)-ACPD Chemical and Physical Properties

Names and Identifiers

• NPEC-caged-(1S,3R)-ACPD
• (1S,3R)-1-(2-Nitrophenyl)ethylcarboxyaminocyclopentane-1,3-dicarboxylic acid

• Inchi： 1S/C16H18N2O8/c1-9(11-4-2-3-5-12(11)18(24)25)26-15(23)17-16(14(21)22)7-6-10(8-16)13(19)20/h2-5,9-10H,6-8H2,1H3,(H,17,23)(H,19,20)(H,21,22)/t9?,10-,16+/m1/s1
• InChI Key： SKBDCZAPZZBWJU-XOXYBHGNSA-N
• SMILES： OC([C@@]1(CC[C@@H](C(=O)O)C1)NC(=O)OC(C)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 589
• Topological Polar Surface Area: 159

Additional information on NPEC-caged-(1S,3R)-ACPD

Comprehensive Overview of NPEC-caged-(1S,3R)-ACPD (CAS No. 1315379-60-2): Applications and Research Insights

The compound NPEC-caged-(1S,3R)-ACPD (CAS No. 1315379-60-2) is a specialized photolabile caged glutamate analog widely utilized in neuroscience and pharmacological research. Its unique structure enables precise spatiotemporal control of glutamate receptor activation, making it invaluable for studying synaptic plasticity, neuronal signaling, and neurodegenerative diseases. Researchers increasingly focus on caged compounds like this due to their ability to mimic natural neurotransmitter release with minimal invasiveness.

One of the most compelling aspects of NPEC-caged-(1S,3R)-ACPD is its role in optogenetics and photopharmacology, two cutting-edge fields dominating recent scientific literature. As interest grows in non-invasive neural modulation techniques, this compound’s UV-light-triggered activation mechanism aligns perfectly with demands for high-precision experimentation. Studies highlight its efficacy in investigating metabotropic glutamate receptors (mGluRs), particularly in models of epilepsy and Parkinson’s disease.

The structure-activity relationship (SAR) of 1315379-60-2 reveals critical insights into its stability and release kinetics. Unlike traditional glutamate analogs, the NPEC (nitrophenethyl carbamate) caging group ensures minimal basal activity until uncaged, reducing off-target effects—a frequent concern in electrophysiological studies. This property has spurred its adoption in high-resolution imaging and single-cell stimulation protocols, where temporal accuracy is paramount.

Recent publications emphasize the compound’s utility in Alzheimer’s disease research, where dysregulated glutamate signaling is a key pathological feature. By enabling controlled receptor activation, NPEC-caged-(1S,3R)-ACPD helps dissect the interplay between amyloid-beta plaques and synaptic dysfunction. Such applications resonate with trending searches like “glutamate receptors in neurodegeneration” and “precision neuropharmacology tools,” reflecting broader interest in targeted therapeutic strategies.

From a technical standpoint, the synthesis and handling of CAS 1315379-60-2 require attention to light-sensitive storage conditions and solubility optimization. Its compatibility with aqueous buffers (e.g., HEPES or ACSF) makes it suitable for in vitro slice electrophysiology, though researchers must calibrate UV exposure parameters to avoid phototoxicity—an area frequently queried in academic forums.

Beyond neuroscience, this compound’s modular design inspires innovations in pro-drug development. The caged-ACPD scaffold demonstrates how photolabile protections can enhance drug delivery specificity, a hot topic in cancer therapeutics and pain management research. Patent analyses indicate growing commercial interest, with derivatives being explored for retinal ganglion cell modulation and chronic pain pathways.

In summary, NPEC-caged-(1S,3R)-ACPD exemplifies the convergence of chemical biology and neural engineering. Its versatility addresses pressing questions in GPCR signaling and circuit mapping, while its technical advantages continue to drive citations in top-tier journals. As the scientific community prioritizes translational relevance and methodological rigor, compounds like this will remain pivotal in bridging molecular mechanisms with system-level physiology.